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Compound Focus: Lidocaine Hydrochloride

CAS No.: 6108-05-0

Cat. No.: S651772

Analytical Methods at a Glance

The table below compares common analytical techniques for Lidocaine Hydrochloride, highlighting their

typical sensitivity and scope of application.

o Reported Reported Common
Method Key Characteristics ) o
Linear Range LOD/LOQ Applications
HPLC-UV [1] High precision, accuracy, 50 - 5,000 LOD: 43 ng/mL  Therapeutic Drug
[2] suitable for biological ng/mL (serum) [1]; Monitoring (TDM),
and pharmaceutical (serum) [1]; LOQ: Not pharmaceutical QC
matrices [1]. Upto 10 specified in [1]
pg/mL [2] sources
GC-FID [3] [4] Robust, simple sample 0.1-5.0 Not specified in ~ Pharmaceutical
prep, effective for pg/mL [3] [4] sources formulation analysis,
stability studies and forced degradation
pharmaceutical studies [3]

formulations [3].
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o Reported Reported Common
Method Key Characteristics ) o
Linear Range LOD/LOQ Applications
TLC- Cost-effective, high 1.00 - 2.50 LOD: 0.090 Simultaneous assay
Densitometry throughput for Hg/spot [5]; pg/spot; LOQ: in combination drugs,
[2] [5] simultaneous compound  Upto 8 0.270 pg/spot routine QC [5]
analysis [2] [5]. mg/mL [2] [5]
Colorimetry Simple, rapid; suitable 0.05-0.8 LOD: 0.014 On-spot screening,
[6] for on-spot detection and  pg/mL [6] pg/mL; LOQ: analysis of various
formulation screening. 0.045 pg/mL [6] dosage forms [6]

Detailed Experimental Protocol: HPLC-UV for Serum
Analysis

For a practical understanding, here is a detailed protocol for a specific, sensitive HPLC-UV method

developed for determining lidocaine in human serum [1].

e Instrumentation & Chromatography

o Column: Alltima C18-column (150 x 4.6 mm i.d., 3.5 um) with a guard cartridge [1].

o Mobile Phase: Mixture of acetonitrile and phosphate solution (25 mM KHzPOa4 - 3 mM sulfuric
acid - 3.6 mM triethylamine) in a ratio of 12:88 (v/v) [1].

o Flow Rate: 0.9 mL/min at room temperature [1].

o Detection: Wavelength programming: 277 nm for the first 4 minutes (for Internal Standard),
then switched to 210 nm for lidocaine detection [1].

o Run Time: <13 minutes [1].

o Internal Standard (IS): Procainamide HCI [1].

e Sample Preparation (Liquid-Liquid Extraction)

o To 0.25 mL of human serum, add 50 pL of IS stock solution and 200 uyL of 1 M NaOH [1].

o Add 3 mL of diethyl ether, vortex mix for 30 seconds, and centrifuge at 3000 g for 3 minutes
[1].

o Transfer the organic (ether) layer to a new tube and evaporate to dryness in vacuo [1].

o Reconstitute the dried residue with 150 pL of HPLC-grade water and inject up to 75 pL into the
HPLC system [1].
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e Method Validation Data

[e]

Linearity: Excellent linearity (r2 > 0.999) over the range of 50-5000 ng/mL [1].
Accuracy & Precision:

o

= Intra-day: Coefficient of variation (CV%) <15% at the lowest concentration (50 ng/mL)
and <12% at higher levels [1].

= |nter-day: CV% <15% across validation concentrations [1].

= Percent error was less than 9% [1].

o

Recovery: Mean absolute recoveries were 93.9% at 50 ng/mL and 80.42% at 1000 ng/mL [1].
Sensitivity: The lower limit of quantification (LLOQ) was established at 43 ng/mL in serum [1].

(e]

This workflow can be visualized in the following diagram:

© 2026 Smolecule. All rights reserved. 3/7 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC5750658/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5750658/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5750658/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5750658/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5750658/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5750658/
https://www.smolecule.com/products/s651772?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Reliability Assessment & Statistical Comparison

S m O I e C U I e Specifications & Pricing

Start Sample Prep

Inject into HPLC
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HPLC Analysis
Mobile Phase: ACN/Phosphate (12:88)

Flow: 0.9 mL/min

UV Detection at 277 nm
(Internal Standard)

t4 min

Switch Wavelength to 210 nm
(Lidocaine Detection)

Analyze Lidocaine Peak
(< 13 min total run time)

Click to download full resolution via product page

Choosing the Right Method for Your Needs

Selecting an appropriate method depends on your specific analytical requirements.

¢ For maximum sensitivity and bioanalysis: The detailed HPLC-UV method is highly suitable for
guantifying lidocaine in biological fluids like serum for pharmacokinetic studies [1].

¢ For stability-indicating assays and formulation analysis: GC-FID has been proven robust for
analyzing pharmaceutical formulations (creams, injections) and conducting forced degradation
studies to identify impurities [3].

¢ For rapid, cost-effective quality control: TLC-Densitometry offers an excellent alternative for the
routine analysis of lidocaine in combination pharmaceutical products, providing reliable results with
lower operational costs [5].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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